Cas no 1218604-65-9 (2-Amino-N-benzyl-N-ethylbutanamide)
2-Amino-N-benzyl-N-ethylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-N-benzyl-N-ethylbutanamide
- Z1488634239
- 2-Amino-N-benzyl-N-ethylbutanamide
-
- Inchi: 1S/C13H20N2O/c1-3-12(14)13(16)15(4-2)10-11-8-6-5-7-9-11/h5-9,12H,3-4,10,14H2,1-2H3
- InChI Key: RHQLEROLIAZCET-UHFFFAOYSA-N
- SMILES: O=C(C(CC)N)N(CC)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 212
- XLogP3: 1.6
- Topological Polar Surface Area: 46.3
2-Amino-N-benzyl-N-ethylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A631680-10mg |
2-Amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A631680-50mg |
2-Amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A631680-100mg |
2-Amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 100mg |
$ 230.00 | 2022-06-07 | ||
| Enamine | EN300-115132-0.05g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 0.05g |
$97.0 | 2025-02-21 | |
| Enamine | EN300-115132-0.1g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 0.1g |
$144.0 | 2025-02-21 | |
| Enamine | EN300-115132-0.25g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 0.25g |
$206.0 | 2025-02-21 | |
| Enamine | EN300-115132-0.5g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 0.5g |
$391.0 | 2025-02-21 | |
| Enamine | EN300-115132-1.0g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 1.0g |
$513.0 | 2025-02-21 | |
| Enamine | EN300-115132-2.5g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 2.5g |
$1008.0 | 2025-02-21 | |
| Enamine | EN300-115132-5.0g |
2-amino-N-benzyl-N-ethylbutanamide |
1218604-65-9 | 95.0% | 5.0g |
$1488.0 | 2025-02-21 |
2-Amino-N-benzyl-N-ethylbutanamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-Amino-N-benzyl-N-ethylbutanamide
2-Amino-N-benzyl-N-ethylbutanamide (CAS No. 1218604-65-9): A Comprehensive Overview
2-Amino-N-benzyl-N-ethylbutanamide (CAS No. 1218604-65-9) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique amide and amino functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a benzyl and ethyl moiety, contributes to its diverse reactivity and potential applications.
The growing interest in 2-Amino-N-benzyl-N-ethylbutanamide is driven by its potential role in drug discovery and development. Researchers are particularly intrigued by its ability to act as a building block for peptidomimetics and small molecule inhibitors, which are critical in targeting specific biological pathways. With the rise of personalized medicine and the demand for novel therapeutic agents, this compound has become a focal point in the search for innovative treatments.
One of the key advantages of 2-Amino-N-benzyl-N-ethylbutanamide is its versatility in chemical synthesis. Its amino group allows for easy modification, enabling the creation of derivatives with tailored properties. This flexibility makes it an attractive candidate for researchers exploring new pharmacophores and drug-like molecules. Additionally, its benzyl group provides steric and electronic effects that can influence the binding affinity of resulting compounds.
In recent years, the compound has been studied for its potential applications in central nervous system (CNS) disorders. Given the increasing prevalence of neurological conditions such as Alzheimer's disease and Parkinson's disease, there is a pressing need for compounds that can modulate neurotransmitter systems. 2-Amino-N-benzyl-N-ethylbutanamide and its derivatives are being investigated for their ability to interact with G-protein-coupled receptors (GPCRs), which play a crucial role in CNS function.
The synthesis of 2-Amino-N-benzyl-N-ethylbutanamide typically involves the reaction of N-benzyl-N-ethylamine with a suitable amino acid derivative. This process highlights the compound's role as a scaffold in organic synthesis, where it can be further functionalized to achieve desired biological activities. Researchers are also exploring greener and more sustainable methods for its production, aligning with the global push toward green chemistry.
From a market perspective, the demand for 2-Amino-N-benzyl-N-ethylbutanamide is expected to grow as pharmaceutical companies invest in high-throughput screening and combinatorial chemistry. The compound's potential to serve as a precursor for bioactive molecules makes it a valuable asset in drug libraries. Furthermore, its compatibility with modern automated synthesis platforms enhances its appeal in industrial settings.
In conclusion, 2-Amino-N-benzyl-N-ethylbutanamide (CAS No. 1218604-65-9) represents a promising compound with wide-ranging applications in medicinal chemistry and drug development. Its unique structural features, combined with its synthetic versatility, position it as a key player in the search for next-generation therapeutics. As research continues to uncover its potential, this compound is likely to remain a topic of interest for scientists and industry professionals alike.
1218604-65-9 (2-Amino-N-benzyl-N-ethylbutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)